Cas no 2091858-98-7 (methyl 2-amino-5-tert-butyl-1,3-thiazole-4-carboxylate)

• Product Name: methyl 2-amino-5-tert-butyl-1,3-thiazole-4-carboxylate
• CAS No: 2091858-98-7
• MF: C₉H₁₄N₂O₂S
• MW: 214.284660816193
• CID: 5825017
• PubChem ID: 59436696
• Update Time: 2025-06-13

methyl 2-amino-5-tert-butyl-1,3-thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolecarboxylic acid, 2-amino-5-(1,1-dimethylethyl)-, methyl ester
• methyl 2-amino-5-tert-butyl-1,3-thiazole-4-carboxylate
• EN300-1458375
• 2091858-98-7
• methyl2-amino-5-tert-butyl-1,3-thiazole-4-carboxylate
• SCHEMBL13208574

• Inchi： 1S/C9H14N2O2S/c1-9(2,3)6-5(7(12)13-4)11-8(10)14-6/h1-4H3,(H2,10,11)
• InChI Key： KADNIJUWAFFZMK-UHFFFAOYSA-N
• SMILES： S1C(C(C)(C)C)=C(C(OC)=O)N=C1N

Computed Properties

• Exact Mass: 214.07759887g/mol
• Monoisotopic Mass: 214.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 93.4Ų

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• Boiling Point: 347.1±30.0 °C(Predicted)
• pka: 3.00±0.10(Predicted)

Additional information on methyl 2-amino-5-tert-butyl-1,3-thiazole-4-carboxylate

Methyl 2-amino-5-tert-butyl-1,3-thiazole-4-carboxylate (CAS No. 2091858-98-7): A Comprehensive Overview

Methyl 2-amino-5-tert-butyl-1,3-thiazole-4-carboxylate (CAS No. 2091858-98-7) is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers. This compound belongs to the thiazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of both amino and carboxylate functional groups, along with a tert-butyl substituent, contributes to its complex chemical properties and reactivity.

The structural motif of 2-amino-5-tert-butyl-1,3-thiazole provides a stable scaffold for further derivatization and functionalization, making it a valuable intermediate in the synthesis of more complex molecules. The carboxylate group at the 4-position enhances its solubility in polar solvents, facilitating its use in various chemical reactions and purification processes. This characteristic is particularly advantageous in pharmaceutical synthesis, where solubility and stability are critical factors.

In recent years, there has been a growing interest in thiazole derivatives due to their demonstrated efficacy in treating a range of diseases. Research has shown that compounds containing the thiazole ring exhibit antimicrobial, anti-inflammatory, and anticancer properties. Specifically, the tert-butyl group at the 5-position of the thiazole ring appears to modulate the biological activity of the molecule by influencing its electronic distribution and steric hindrance.

One of the most compelling aspects of methyl 2-amino-5-tert-butyl-1,3-thiazole-4-carboxylate is its potential as a lead compound for drug discovery. Studies have indicated that this compound can be modified to develop novel therapeutic agents targeting specific biological pathways. For instance, modifications at the amino group have been explored to enhance binding affinity to biological targets such as enzymes and receptors. Similarly, the carboxylate group offers opportunities for further derivatization into esters or amides, which can improve pharmacokinetic properties.

The synthesis of methyl 2-amino-5-tert-butyl-1,3-thiazole-4-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the tert-butyl group at the 5-position necessitates careful selection of catalysts and solvents to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the thiazole core efficiently. These methods not only improve reaction efficiency but also minimize byproduct formation, making the process more sustainable.

The biological activity of this compound has been evaluated in various preclinical studies. Initial findings suggest that it possesses potent inhibitory effects on certain enzymes implicated in inflammation and cancer progression. The amino group at the 2-position plays a crucial role in these interactions by forming hydrogen bonds with key residues on target proteins. Additionally, the tert-butyl group contributes to steric hindrance, which can enhance binding specificity.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of methyl 2-amino-5-tert-butyl-1,3-thiazole-4-carboxylate with biological targets with high accuracy. Molecular docking studies have identified potential binding pockets on enzymes such as COX-2 and NFκB, which are involved in inflammatory responses. These insights have guided the design of more potent derivatives with improved pharmacological profiles.

The pharmaceutical industry has taken notice of the promising properties of this compound. Several companies are currently engaged in developing derivatives based on its structural framework for treating chronic diseases such as arthritis and cancer. The versatility of 2-amino-5-tert-butyl-1,3-thiazole as a scaffold allows for extensive chemical modifications without compromising its core biological activity. This flexibility makes it an attractive candidate for drug development pipelines.

In conclusion, methyl 2-amino-5-tert-butyl-1,3-thiazole-4-carboxylate (CAS No. 2091858-98-7) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its synthesis involves sophisticated organic reactions that highlight the importance of precision in chemical transformations. Preclinical studies have demonstrated its biological activity against key disease-related targets, paving the way for further development into novel therapeutic agents.